Cas no 84714-33-0 ((1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol)
![(1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol structure](https://ossimg.kuujia.com/scimg/85000/84714-33-0x500.png)
84714-33-0 structure
Product Name:(1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol
CAS No:84714-33-0
MF:C23H37NO4
MW:391.544187307358
CID:989618
PubChem ID:3086197
Update Time:2024-03-01
(1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol Chemical and Physical Properties
Names and Identifiers
-
- karasamine
- (1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03
- Aconitane-1,8-diol, 20-ethyl-14,16-dimethoxy-4-methyl-, (1alpha,14alpha,16beta)-
- (1S,2R,3R,4S,5R,8S,9S,16S,17R)-11-ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol
- 20-Ethyl-14,16-dimethoxy-4-methylaconitane-1,8-diol
- 84714-33-0
- DTXSID801005025
- (1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol
-
- Inchi： 1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(25)23-13-8-12-15(27-3)10-22(26,18(13)19(12)28-4)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3/t12-,13?,14+,15+,16?,17+,18?,19?,20-,21+,22+,23-/m1/s1
- InChI Key： PEUHZLSMLRCFJM-IFHXUIKGSA-N
- SMILES： O[C@]12C[C@@H]([C@@H]3C(C1C(C3)[C@@]13[C@H](CC[C@@]4(C)CN(CC)[C@@H]1[C@@H]2CC34)O)OC)OC
Computed Properties
- Exact Mass: 391.27225866g/mol
- Monoisotopic Mass: 391.27225866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2
- XLogP3: 1.6
(1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
84714-33-0 ((1S,4S,5R,6S,8S,9S,10R,13R,16S)-11-Ethyl-4,6-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,16-diol) Related Products
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